Cas no 6096-81-7 (Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester)

• Product Name: Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester
• CAS No: 6096-81-7
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 494743
• Update Time: 2026-04-29

Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester
• dimethyl 2,2'-azanediyldiacetate
• dimethyl iminodiacetate
• dimethylester iminodiacetic acid
• iminodiacetic acid dimethylester

Computed Properties

• Exact Mass: 161.06900

Experimental Properties

• PSA: 64.63000
• LogP: -0.68710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester

Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester (CAS No. 6096-81-7): An Overview

Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester (CAS No. 6096-81-7) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and biotechnology. This compound, also known as Glycinyl methoxymethyl ketone methyl ester, is a derivative of glycine, one of the simplest amino acids. Its unique structure and properties make it an essential building block in various chemical reactions and processes.

The chemical structure of Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester consists of a glycine backbone with a methoxy and a methyl ester group attached to the nitrogen atom. This configuration imparts specific reactivity and solubility characteristics that are advantageous in synthetic chemistry. The compound is typically synthesized through the reaction of glycine with methoxyacetyl chloride followed by esterification with methanol.

Recent research has highlighted the potential of Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a key intermediate in the synthesis of drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a new class of inhibitors for protein kinases, which are implicated in several types of cancer.

In addition to its pharmaceutical applications, Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester has found utility in biotechnology. It is used as a protective group in peptide synthesis, where it helps to prevent unwanted side reactions during the assembly of complex peptides. This property is particularly valuable in the production of therapeutic peptides and proteins, which are increasingly important in modern medicine.

The solubility and stability of Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester make it suitable for use in both aqueous and organic solvents. This versatility is crucial for its application in various chemical processes and reactions. Moreover, its low toxicity and environmental compatibility further enhance its appeal as a reagent in both laboratory and industrial settings.

In terms of safety and handling, Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices to minimize any potential risks.

The market demand for Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester is expected to grow due to its expanding applications in pharmaceuticals and biotechnology. Key drivers include advancements in drug discovery technologies and increasing investment in research and development by pharmaceutical companies. Additionally, the growing interest in personalized medicine and targeted therapies is likely to further boost the demand for this compound.

In conclusion, Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester (CAS No. 6096-81-7) is a valuable compound with diverse applications in organic synthesis, pharmaceuticals, and biotechnology. Its unique chemical properties make it an essential reagent for researchers and industry professionals working on innovative solutions to pressing medical challenges. As research continues to uncover new uses for this compound, its importance is likely to grow even further.